Cas no 220150-72-1 ((3b)-Cholesta-5,24-dien-3-yloxy(1,1-dimethylethyl)dimethylsilane)

• Product Name: (3b)-Cholesta-5,24-dien-3-yloxy(1,1-dimethylethyl)dimethylsilane
• CAS No: 220150-72-1
• MF: C₃₃H₅₈OSi
• MW: 498.89853143692
• CID: 1065402
• PubChem ID: 131667428
• Update Time: 2025-04-20

(3b)-Cholesta-5,24-dien-3-yloxy(1,1-dimethylethyl)dimethylsilane Chemical and Physical Properties

Names and Identifiers

• [(3β)-Cholesta-5,24-dien-3-yloxy](1,1-dimethylethyl)dimethylsilane
• (3Β)-CHOLESTA-5,24-DIEN-3-YLOXY](1,1-DIMETHYLETHYL)DIMETHYLSILANE
• Tert-butyl-[[(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylhept-5-en-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl]oxy]-dimethylsilane
• 220150-72-1
• [(3b)-Cholesta-5,24-dien-3-yloxy](1,1-dimethylethyl)dimethylsilane
• [(3beta)-Cholesta-5,24-dien-3-yloxy](1,1-dimethylethyl)dimethylsilane
• (3b)-Cholesta-5,24-dien-3-yloxy(1,1-dimethylethyl)dimethylsilane

• Inchi： 1S/C33H58OSi/c1-23(2)12-11-13-24(3)28-16-17-29-27-15-14-25-22-26(34-35(9,10)31(4,5)6)18-20-32(25,7)30(27)19-21-33(28,29)8/h12,14,24,26-30H,11,13,15-22H2,1-10H3/t24-,26+,27+,28-,29+,30+,32+,33-/m1/s1
• InChI Key： NIMQFHVGNORCHW-FLFWOSPYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)O[C@H]1CC[C@@]2(C)C(C1)=CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CC/C=C(\C)/C)CC[C@H]21

Computed Properties

• Exact Mass: 498.42569300g/mol
• Monoisotopic Mass: 498.42569300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 827
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.9±0.1 g/cm3
• Boiling Point: 521.5±29.0 °C at 760 mmHg
• Flash Point: 282.3±14.5 °C
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

(3b)-Cholesta-5,24-dien-3-yloxy(1,1-dimethylethyl)dimethylsilane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)